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Compound of Interest

Compound Name: Isopropyl formate

Cat. No.: B1221721 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Formylation, the introduction of a formyl group (-CHO), is a fundamental transformation in

organic synthesis, serving crucial roles in the protection of functional groups, the synthesis of

key intermediates, and the construction of complex molecular architectures.[1][2] Among the

various formylating agents available, isopropyl formate stands out as a convenient and

effective reagent for the formylation of a range of nucleophiles, particularly amines and

alcohols. Isopropyl formate, the ester of formic acid and isopropanol, is a volatile, colorless

liquid with a pleasant, fruity odor.[1] Its utility as a formylating agent stems from the electrophilic

nature of the formyl carbon, which is susceptible to nucleophilic attack. This document provides

detailed application notes, experimental protocols, and data for the use of isopropyl formate
as a formylating agent in research and development settings.

Mechanism of Formylation
The formylation of nucleophiles, such as amines and alcohols, with isopropyl formate
proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the

nucleophile attacks the electrophilic carbonyl carbon of isopropyl formate, leading to the

formation of a tetrahedral intermediate. This intermediate then collapses, with the isopropoxide

ion acting as a leaving group, to yield the formylated product and isopropanol as a byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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